Cas no 2228780-85-4 (4-(1H-indol-2-yl)methylpiperidin-4-ol)

• Product Name: 4-(1H-indol-2-yl)methylpiperidin-4-ol
• CAS No: 2228780-85-4
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6340080
• PubChem ID: 165639936
• Update Time: 2025-06-07

4-(1H-indol-2-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-2-yl)methylpiperidin-4-ol
• 4-[(1H-indol-2-yl)methyl]piperidin-4-ol
• EN300-1768078
• 2228780-85-4

• Inchi： 1S/C14H18N2O/c17-14(5-7-15-8-6-14)10-12-9-11-3-1-2-4-13(11)16-12/h1-4,9,15-17H,5-8,10H2
• InChI Key： XPPNBWCZSIRHGA-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC3C=CC=CC=3N2)CCNCC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48Ų

Additional information on 4-(1H-indol-2-yl)methylpiperidin-4-ol

Comprehensive Overview of 4-(1H-indol-2-yl)methylpiperidin-4-ol (CAS No. 2228780-85-4): Properties, Applications, and Research Insights

4-(1H-indol-2-yl)methylpiperidin-4-ol (CAS No. 2228780-85-4) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines an indole moiety with a piperidine scaffold, making it a versatile intermediate for drug discovery and development. Its methylpiperidin-4-ol backbone is particularly noteworthy for its potential in modulating biological targets, including receptors and enzymes involved in neurological and metabolic pathways.

In recent years, the demand for indole derivatives and piperidine-based compounds has surged due to their broad-spectrum applications in medicinal chemistry. Researchers are actively exploring 4-(1H-indol-2-yl)methylpiperidin-4-ol for its role in designing novel therapeutics, particularly in areas such as neurodegenerative diseases, mood disorders, and pain management. The compound's ability to interact with serotonin receptors and dopamine transporters has positioned it as a promising candidate for further investigation.

From a synthetic perspective, CAS No. 2228780-85-4 exemplifies the convergence of heterocyclic chemistry and drug design. Its synthesis typically involves multi-step reactions, including alkylation, cyclization, and functional group interconversion. The indole-2-ylmethyl group, in particular, contributes to the compound's lipophilicity and binding affinity, which are critical for optimizing pharmacokinetic properties. These attributes align with the growing focus on bioavailability enhancement and blood-brain barrier penetration in modern drug development.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in 4-(1H-indol-2-yl)methylpiperidin-4-ol. Molecular docking studies and quantitative structure-activity relationship (QSAR) models have been employed to predict its interactions with biological targets. Such approaches are pivotal in addressing contemporary challenges like drug repurposing and polypharmacology, which are frequently searched topics in scientific databases.

Beyond pharmaceuticals, CAS No. 2228780-85-4 has potential applications in agrochemicals and material science. Its structural features may contribute to the development of biodegradable polymers or catalysts, aligning with the global push toward sustainable chemistry. This versatility underscores the compound's relevance in addressing green chemistry initiatives and circular economy goals, topics that resonate strongly with today's environmentally conscious audience.

Quality control and analytical characterization of 4-(1H-indol-2-yl)methylpiperidin-4-ol rely on advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the compound's purity and stability, which are essential for reproducible research outcomes. The integration of process analytical technology (PAT) in its production also reflects the industry's shift toward Industry 4.0 and smart manufacturing.

In summary, 4-(1H-indol-2-yl)methylpiperidin-4-ol (CAS No. 2228780-85-4) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and materials science. Its multifaceted applications and alignment with cutting-edge research trends make it a compound of enduring interest to scientists and industry professionals alike.